Cas no 2138172-17-3 (tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate)

• Product Name: tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate
• CAS No: 2138172-17-3
• MF: C₈H₁₆ClNO₃S
• MW: 241.735540390015
• CID: 6073426
• PubChem ID: 165459518
• Update Time: 2025-10-30

tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-732470
• tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate
• 2138172-17-3

• Inchi： 1S/C8H16ClNO3S/c1-8(2,3)13-7(11)10-5-4-6-14(9)12/h4-6H2,1-3H3,(H,10,11)
• InChI Key： HIUHNJJQZMKQKO-UHFFFAOYSA-N
• SMILES： ClS(CCCNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.0539422g/mol
• Monoisotopic Mass: 241.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų

Additional information on tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate

Research Brief on tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate (CAS: 2138172-17-3) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate (CAS: 2138172-17-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, chemical properties, and emerging roles in medicinal chemistry.

Recent studies highlight the utility of tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate as a versatile intermediate in the synthesis of sulfonamide-based compounds, which are pivotal in the development of protease inhibitors and other therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in facilitating the introduction of sulfonyl groups into complex molecular frameworks, enabling the rapid assembly of drug-like molecules with enhanced pharmacokinetic properties.

In addition to its synthetic applications, research has explored the mechanistic aspects of its reactivity. The chlorosulfinyl moiety in tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate acts as a highly electrophilic center, making it an excellent candidate for nucleophilic substitution reactions. This property has been leveraged in the design of covalent inhibitors targeting cysteine proteases, as reported in a recent Nature Chemical Biology publication. The study underscored the compound's ability to form stable thioether linkages with active-site cysteine residues, thereby inhibiting enzyme activity.

Further investigations have delved into the safety and handling considerations of tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate. Due to its reactive nature, proper storage conditions (e.g., under inert atmosphere and low temperatures) are critical to maintain its stability. A 2022 Safety Data Sheet (SDS) analysis emphasized the need for stringent safety protocols when handling this compound, including the use of personal protective equipment (PPE) and fume hoods.

Looking ahead, the potential of tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate extends beyond its current applications. Ongoing research is exploring its use in the development of novel bioconjugation strategies and as a building block for targeted drug delivery systems. For instance, a preprint on bioRxiv describes its incorporation into antibody-drug conjugates (ADCs), where its reactivity enables site-specific modification of monoclonal antibodies. These advancements position the compound as a valuable tool in the next generation of biopharmaceuticals.

In conclusion, tert-butyl N-[3-(chlorosulfinyl)propyl]carbamate (CAS: 2138172-17-3) represents a promising chemical entity with broad applicability in drug discovery and chemical biology. Its unique reactivity profile, coupled with recent methodological advancements, underscores its potential to address unmet medical needs. Future research should focus on optimizing its synthetic accessibility and expanding its therapeutic applications, particularly in the realm of covalent drug design.